Cas no 1327173-85-2 ((S,S)-meta-nitro-Chloramphenicol)

• Product Name: (S,S)-meta-nitro-Chloramphenicol
• CAS No: 1327173-85-2
• CID: 4674514
• Update Time: 2025-07-02

(S,S)-meta-nitro-Chloramphenicol Chemical and Physical Properties

Names and Identifiers

• (S,S)-meta-nitro-Chloramphenicol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (S,S)-meta-nitro-Chloramphenicol

Comprehensive Analysis of (S,S)-meta-nitro-Chloramphenicol (CAS No. 1327173-85-2): Properties, Applications, and Research Insights

(S,S)-meta-nitro-Chloramphenicol (CAS No. 1327173-85-2) is a stereospecific derivative of the well-known antibiotic chloramphenicol, distinguished by its meta-nitro substitution and (S,S) chiral configuration. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The nitro group at the meta position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development. Researchers are particularly interested in its role as a chiral building block for designing novel therapeutics.

In recent years, the demand for enantiomerically pure compounds like (S,S)-meta-nitro-Chloramphenicol has surged, driven by advancements in asymmetric synthesis and precision medicine. Its CAS No. 1327173-85-2 is frequently searched in academic databases, reflecting its relevance in studies targeting antibiotic resistance and structure-activity relationships (SAR). The compound’s stereochemical purity is critical for ensuring reproducibility in pharmacological assays, a topic often highlighted in peer-reviewed journals and patent filings.

From a technical perspective, (S,S)-meta-nitro-Chloramphenicol exhibits distinct spectroscopic properties, including characteristic NMR peaks and HPLC retention times, which are essential for quality control in laboratory settings. Analytical chemists emphasize its chromatographic separation from other isomers, a process optimized using chiral stationary phases. These methodologies align with current trends in green chemistry, where reducing solvent waste and improving efficiency are prioritized.

The compound’s potential extends beyond traditional antibiotics. Recent in silico studies suggest its utility in targeted drug delivery systems, leveraging its nitro-reductase sensitivity for selective activation in hypoxic tumor environments. This aligns with growing public interest in personalized cancer therapies, a frequently searched topic in biomedical forums. Additionally, its low cytotoxicity profile in preclinical models makes it a candidate for combination therapies against multidrug-resistant pathogens.

Regulatory and safety aspects of CAS No. 1327173-85-2 are also under scrutiny. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), particularly due to its light-sensitive nature. Environmental scientists are investigating its biodegradation pathways, responding to public concerns about pharmaceutical pollution in aquatic ecosystems—a hot topic in environmental health discussions.

In summary, (S,S)-meta-nitro-Chloramphenicol represents a convergence of chiral chemistry, drug discovery, and sustainable science. Its CAS No. 1327173-85-2 serves as a gateway for researchers exploring next-generation antimicrobials and theranostic agents. As the scientific community addresses global challenges like antimicrobial resistance (AMR), this compound’s versatility ensures its continued prominence in high-impact research.